Cas no 932-97-8 (2,5-Cyclohexadien-1-one,4-diazo-)

2,5-Cyclohexadien-1-one,4-diazo- structure
932-97-8 structure
Product Name:2,5-Cyclohexadien-1-one,4-diazo-
CAS No:932-97-8
MF:C6H4N2O
MW:120.10876083374
CID:807327
PubChem ID:79130
Update Time:2025-04-19

2,5-Cyclohexadien-1-one,4-diazo- Chemical and Physical Properties

Names and Identifiers

    • 2,5-Cyclohexadien-1-one,4-diazo-
    • 4-diazoquinone
    • WTQZSMDDRMKJRI-UHFFFAOYSA-N
    • 4-diazoniophenolate
    • 1,4-Benzoquinone diazide
    • p-diazoniophenolate
    • p-Benzochinondiazid
    • 932-97-8
    • p-Benzoquinone diazide
    • 4-Diazo-2,5-cyclohexadien-1-one
    • BRN 1859770
    • 2,5-Cyclohexadien-1-one, 4-diazo-
    • p-Quinone diazide
    • Quinone diazide
    • 4-diazocyclohexa-2,5-dienone
    • CHEMBL303169
    • DTXSID00918611
    • AKOS006374055
    • CCRIS 1275
    • p-Diazoquinone
    • 4-diazocyclohexa-2,5-dien-1-one
    • Inchi: 1S/C6H4N2O/c7-8-5-1-3-6(9)4-2-5/h1-4H
    • InChI Key: WTQZSMDDRMKJRI-UHFFFAOYSA-N
    • SMILES: [O-]C1C=CC(=CC=1)[N+]#N

Computed Properties

  • Exact Mass: 120.032362755g/mol
  • Monoisotopic Mass: 120.032362755g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 9
  • Rotatable Bond Count: 0
  • Complexity: 129
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.9
  • Topological Polar Surface Area: 51.2Ų

Experimental Properties

  • Boiling Point: °Cat760mmHg
  • Flash Point: °C

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